Cas no 1212991-78-0 ((1S)-1-(2,3-dimethylphenyl)ethan-1-amine)

(1S)-1-(2,3-dimethylphenyl)ethan-1-amine structure
1212991-78-0 structure
Product Name:(1S)-1-(2,3-dimethylphenyl)ethan-1-amine
CAS No:1212991-78-0
MF:C10H16ClN
MW:185.693741798401
MDL:MFCD12757425
CID:1030343
PubChem ID:45072329
Update Time:2024-11-03

(1S)-1-(2,3-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2,3-Dimethylphenyl)ethanamine hydrochloride
    • (1S)-1-(2,3-dimethylphenyl)ethanamine,hydrochloride
    • (S)-1-(2,3-Dimethylphenyl)ethamine hydrochloride
    • (S)-1-(2,3-Dimethylphenyl)ethanaminehydrochloride
    • (1S)-1-(2,3-dimethylphenyl)ethan-1-amine hydrochloride
    • DTXSID80704150
    • (1s)-1-(2,3-dimethylphenyl)ethylamine hydrochloride
    • AS-68823
    • CS-0357465
    • (S)-1-(2,3-dimethylphenyl)ethan-1-amine hydrochloride
    • Y12440
    • (1S)-1-(2,3-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • 1212991-78-0
    • AKOS015923089
    • (S)-1-(2,3-DIMETHYLPHENYL)ETHAN-1-AMINE HCL
    • (1S)-1-(2,3-dimethylphenyl)ethanamine;hydrochloride
    • 1391377-24-4
    • (1s)-1-(2,3-dimethylphenyl)ethylamine HCl
    • (1S)-1-(2,3-dimethylphenyl)ethan-1-amine
    • DS-019077
    • MDL: MFCD12757425
    • Inchi: 1S/C10H15N.ClH/c1-7-5-4-6-10(8(7)2)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m0./s1
    • InChI Key: BFURECMKBWRQJL-FVGYRXGTSA-N
    • SMILES: Cl.N[C@@H](C)C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 185.0971272g/mol
  • Monoisotopic Mass: 185.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1S)-1-(2,3-dimethylphenyl)ethan-1-amine Pricemore >>

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